molecular formula C8H4BrIN2O B6206595 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole CAS No. 1602318-69-3

2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole

Cat. No. B6206595
CAS RN: 1602318-69-3
M. Wt: 350.9
InChI Key:
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Description

2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole (BIDO) is an organic compound belonging to the oxadiazole family of heterocyclic compounds. Oxadiazoles are a type of five-membered ring compounds that contain two nitrogen atoms, one oxygen atom, and two carbon atoms. BIDO is of particular interest to scientists due to its unique properties, which make it a potentially useful synthetic intermediate and reagent for a variety of applications.

Mechanism of Action

The mechanism of action of 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole is not well understood. However, it is believed that the ring-forming reaction proceeds via a nucleophilic addition-elimination mechanism, in which the nitrogen atom of the nitrile intermediate acts as a nucleophile and adds to the carbon atom of the iodide, forming a five-membered ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole are not well understood. However, it is believed that the compound may have some potential applications in the treatment of certain diseases, due to its ability to form stable complexes with a variety of biological molecules.

Advantages and Limitations for Lab Experiments

2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole has several advantages for use in laboratory experiments. It is a relatively stable compound and is relatively easy to synthesize. It is also relatively non-toxic, making it a safe reagent to use in laboratory experiments. However, it is important to note that 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole is a relatively reactive compound, and should be handled with care to avoid any potential hazards.

Future Directions

The potential applications of 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole are still being explored. Future research could focus on further exploring the biochemical and physiological effects of 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole and its potential applications in the treatment of certain diseases. Additionally, research could focus on developing new synthetic methods for the preparation of 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole and its derivatives. Finally, research could focus on the development of new materials and devices based on 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole and its derivatives.

Synthesis Methods

2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole can be synthesized from 2-bromobenzonitrile and 5-iodo-1,3,4-oxadiazole. The reaction involves the condensation of the two starting materials in the presence of a base, such as potassium carbonate. The reaction proceeds in two steps, first forming a nitrile intermediate, which then cyclizes to form the oxadiazole ring. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) at a temperature of 120 °C.

Scientific Research Applications

2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole is a versatile reagent that has been used in a variety of scientific research applications. It has been used as a synthetic intermediate for the synthesis of other heterocyclic compounds, such as thiazoles, thiadiazoles, and oxadiazoles. It has also been used in the synthesis of novel pharmaceuticals and agrochemicals, as well as in the synthesis of materials for use in electrochemical devices. 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole has also been used as a reagent for the synthesis of organic dyes and pigments.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole involves the reaction of 2-bromobenzoic acid with thionyl chloride to form 2-bromobenzoyl chloride. This intermediate is then reacted with hydrazine hydrate to form 2-(2-bromophenyl)hydrazine. The final step involves the reaction of 2-(2-bromophenyl)hydrazine with iodine and potassium carbonate to form 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole.", "Starting Materials": [ "2-bromobenzoic acid", "thionyl chloride", "hydrazine hydrate", "iodine", "potassium carbonate" ], "Reaction": [ "2-bromobenzoic acid is reacted with thionyl chloride to form 2-bromobenzoyl chloride.", "2-bromobenzoyl chloride is reacted with hydrazine hydrate to form 2-(2-bromophenyl)hydrazine.", "2-(2-bromophenyl)hydrazine is reacted with iodine and potassium carbonate to form 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole." ] }

CAS RN

1602318-69-3

Product Name

2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole

Molecular Formula

C8H4BrIN2O

Molecular Weight

350.9

Purity

95

Origin of Product

United States

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